Cas no 2470436-38-3 (1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride)

• Product Name: 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride
• CAS No: 2470436-38-3
• MF: C₈H₁₄ClN₃S
• MW: 219.734858989716
• MDL: MFCD32711036
• CID: 5155477
• PubChem ID: 154810462
• Update Time: 2025-05-23

1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-thiazolylmethyl)-, hydrochloride (1:3)
• 2-(Piperazin-1-ylmethyl)thiazole trihydrochloride
• 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride
• EN300-27102250
• 2-(Piperazin-1-ylmethyl)-1,3-thiazole;trihydrochloride
• 2470436-38-3
• F83875
• CS-0375212
• 1-[(1,3-thiazol-2-yl)methyl]piperazine trihydrochloride

• MDL： MFCD32711036
• Inchi： 1S/C8H13N3S.ClH/c1-4-11(5-2-9-1)7-8-10-3-6-12-8;/h3,6,9H,1-2,4-5,7H2;1H
• InChI Key： RRNSUJWKRLPBJD-UHFFFAOYSA-N
• SMILES： C(C1SC=CN=1)N1CCNCC1.Cl

Computed Properties

• Exact Mass: 291.013052g/mol
• Monoisotopic Mass: 291.013052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų

Additional information on 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride

1-(1,3-Thiazol-2-yl)methylpiperazine Trihydrochloride (CAS No. 2470436-38-3): A Comprehensive Overview

1-(1,3-Thiazol-2-yl)methylpiperazine trihydrochloride (CAS No. 2470436-38-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chemical structure of 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride consists of a piperazine ring substituted with a thiazole moiety and three hydrochloride groups. The piperazine ring is a common structural element in many pharmaceuticals due to its ability to modulate various biological targets, including neurotransmitter receptors and ion channels. The thiazole ring, on the other hand, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent research has focused on the pharmacological profile of 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride. Studies have shown that this compound exhibits potent activity against various neurotransmitter receptors, particularly serotonin (5-HT) receptors. This makes it a promising candidate for the development of new treatments for neurological disorders such as depression, anxiety, and schizophrenia. Additionally, the compound has been found to have antioxidant properties, which could contribute to its potential therapeutic effects in conditions characterized by oxidative stress.

In the context of drug discovery, 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride has been evaluated for its ability to cross the blood-brain barrier (BBB). The BBB is a significant barrier in the development of central nervous system (CNS) drugs, as it restricts the entry of many compounds into the brain. Preliminary studies suggest that this compound has favorable pharmacokinetic properties that allow it to effectively penetrate the BBB, making it a valuable lead for further optimization.

The synthesis of 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride involves several steps, including the formation of the thiazole ring and subsequent substitution with the piperazine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the reaction of 2-chloromethylthiazole with piperazine in the presence of an acid catalyst to form the desired product. The resulting compound is then treated with hydrochloric acid to form the trihydrochloride salt.

From a safety perspective, 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride has been evaluated for its toxicity and potential side effects. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, as with any new compound, further safety assessments are necessary before it can be advanced to clinical trials.

In terms of clinical applications, 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride has shown promise in preclinical models of various diseases. For example, it has been tested in animal models of depression and anxiety, where it demonstrated significant antidepressant-like effects. Additionally, its antioxidant properties make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The future directions for research on 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride include further optimization of its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, more extensive preclinical studies are needed to fully understand its pharmacological profile and safety profile before advancing to human clinical trials.

In conclusion, 1-(1,3-thiazol-2-yl)methylpiperazine trihydrochloride (CAS No. 2470436-38-3) is a promising compound with a unique chemical structure and a broad range of potential therapeutic applications. Its ability to modulate neurotransmitter receptors and exhibit antioxidant properties makes it an attractive candidate for further development in the fields of medicinal chemistry and pharmaceutical research.